Cas no 541502-27-6 (2-Benzoxazolepropanenitrile)
2-Benzoxazolepropanenitrile structure
Product Name:2-Benzoxazolepropanenitrile
CAS No:541502-27-6
MF:C10H8N2O
MW:172.18332195282
CID:1587822
Update Time:2024-09-12
2-Benzoxazolepropanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Benzoxazolepropanenitrile
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- Inchi: 1S/C10H8N2O/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5H,3,6H2
- InChI Key: KOMDQIMJQWGGTJ-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2N=C1CCC#N
Computed Properties
- Exact Mass: 172.06374
Experimental Properties
- Density: 1.210±0.06 g/cm3(Predicted)
- Melting Point: 86-88 °C
- Boiling Point: 328.4±25.0 °C(Predicted)
- PSA: 49.82
- pka: 1.25±0.10(Predicted)
2-Benzoxazolepropanenitrile Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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